Cas no 63451-41-2 (4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine)

• Product Name: 4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine
• CAS No: 63451-41-2
• MF: C₁₈H₂₃N
• MW: 253.38192486763
• CID: 426391
• PubChem ID: 14762646
• Update Time: 2025-06-11

4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1-methylethyl)-N-[4-(1-methylethyl)phenyl]-
• 4-propan-2-yl-N-(4-propan-2-ylphenyl)aniline
• A852696
• BS-51655
• 4-(Propan-2-yl)-N-[4-(propan-2-yl)phenyl]aniline
• DTXSID90563730
• HFPMNRKCIPGSNW-UHFFFAOYSA-N
• bis(4-isopropylphenyl)amine
• 4-(1-Methylethyl)-N-[4-(1-methylethyl)phenyl]benzenamine
• CS-0160258
• 63451-41-2
• E77023
• SCHEMBL3958499
• N,N-Di-(4-isopropylphenyl)amine
• DB-108539
• 4-ISOPROPYL-N-(4-ISOPROPYLPHENYL)ANILINE
• 4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine

• Inchi： 1S/C18H23N/c1-13(2)15-5-9-17(10-6-15)19-18-11-7-16(8-12-18)14(3)4/h5-14,19H,1-4H3
• InChI Key： HFPMNRKCIPGSNW-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)C(C)C)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 253.18319
• Monoisotopic Mass: 253.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine

4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine (CAS No. 63451-41-2): An Overview

4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine (CAS No. 63451-41-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound, also known as 4-isopropylaniline, is characterized by its aromatic ring system and the presence of isopropyl groups, which contribute to its chemical stability and reactivity.

The molecular formula of 4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine is C₁₈H₂₅N, with a molecular weight of approximately 255.39 g/mol. Its structural features make it a valuable intermediate in the synthesis of various pharmaceuticals, dyes, and other fine chemicals. The compound's high purity and consistent quality are essential for applications in research and industrial processes.

Recent studies have explored the potential applications of 4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine in drug development. One notable area of research involves its use as a precursor in the synthesis of novel analgesics and anti-inflammatory agents. The compound's ability to modulate specific biological pathways has been investigated, with promising results suggesting its potential as a lead compound for further drug discovery efforts.

In the context of materials science, 4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine has been studied for its role in the development of advanced polymers and coatings. Its aromatic structure and functional groups provide excellent compatibility with various monomers, enabling the creation of materials with enhanced mechanical properties and thermal stability. These materials have potential applications in industries such as automotive, aerospace, and electronics.

The synthesis of 4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine typically involves multi-step processes that ensure high yields and purity. Common synthetic routes include the reaction of aniline derivatives with isopropyl halides under controlled conditions. The choice of reagents and reaction conditions is crucial for optimizing the yield and minimizing by-products. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these synthetic processes.

The physical properties of 4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine, such as its melting point, boiling point, and solubility, are important considerations for both laboratory-scale experiments and industrial applications. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods.

In terms of safety, handling, and disposal, it is essential to follow standard guidelines for working with organic compounds. Proper personal protective equipment (PPE) should be used, and waste materials should be disposed of according to local regulations to ensure environmental safety.

The environmental impact of 4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine is another area of ongoing research. Studies have focused on assessing its biodegradability and potential effects on aquatic ecosystems. Initial findings suggest that the compound has a relatively low environmental impact when used responsibly.

In conclusion, 4-(1-Methylethyl)-N-4-(1-methylethyl)phenylbenzenamine (CAS No. 63451-41-2) is a versatile compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique structural properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.